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Compound of Interest

Compound Name: 2-Bromoethyl propanoate

L Get Quote

Cat. No.: B15270261

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromoethyl propanoate (CAS
number 4823-46-5), a halogenated ester with significant potential in organic synthesis and as a
building block in the development of novel therapeutic agents. This document consolidates its
chemical and physical properties, spectroscopic data, synthesis, and reactivity, with a focus on
its applications in medicinal chemistry.

Chemical Identity and Physicochemical Properties

2-Bromoethyl propanoate is a propanoate ester characterized by a bromoethyl group. Its
unique structure makes it a valuable bifunctional reagent in various chemical transformations.

Table 1: Chemical Identifiers for 2-Bromoethyl Propanoate

Identifier

Value

CAS Number

4823-46-5[1]

Molecular Formula

CsHoBroOz[1]

Molecular Weight 181.03 g/mol [1]
IUPAC Name 2-bromoethyl propanoate[1]
SMILES CCC(=0)0CCBr[1]
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Table 2: Computed Physicochemical Properties of 2-Bromoethyl Propanoate

Property Value Source
XLogP3 1.6 PubChem[1]
Hydrogen Bond Donor Count 0 PubChem[1]
Hydrogen Bond Acceptor

Count 2 PubChem[1]
Rotatable Bond Count 4 PubChem[1]
Exact Mass 179.97859 Da PubChem[1]
Monoisotopic Mass 179.97859 Da PubChem[1]
Topological Polar Surface Area  26.3 A2 PubChem[1]
Heavy Atom Count 8 PubChem[1]

Note: Experimental data for properties such as boiling point, melting point, and density are not
readily available in the searched literature. The data presented are computationally derived.

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 2-Bromoethyl
propanoate. The following data are available through public databases.

Table 3: Spectroscopic Data for 2-Bromoethyl Propanoate

Spectrum Type Data Source/Reference

13C Nuclear Magnetic Resonance (NMR) Wiley & Sons, Inc. (Available on PubChem)[1]

Gas Chromatography-Mass Spectrometry (GC-

MS) JC-366-95-23 (Available on PubChem)[1]

Infrared (IR) Spectrum (Vapor Phase) Wiley & Sons, Inc. (Available on PubChem)[1]

Synthesis and Reactivity
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Synthesis

A general method for the synthesis of 2-bromoethyl esters involves the esterification of the
corresponding carboxylic acid with 2-bromoethanol or the reaction of an acyl halide with 2-
bromoethanol. A plausible synthetic route for 2-bromoethyl propanoate is the esterification of
propanoic acid with 2-bromoethanol under acidic conditions.

Experimental Protocol: Esterification of Propanoic Acid with 2-Bromoethanol (General
Procedure)

o Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, add propanoic acid (1 molar equivalent) and 2-bromoethanol (1.2 molar equivalents).

o Catalyst Addition: Slowly add a catalytic amount of a strong acid, such as concentrated
sulfuric acid (e.g., 5 mol%).

e Reaction Conditions: Heat the reaction mixture to reflux and maintain for several hours. The
progress of the reaction can be monitored by thin-layer chromatography (TLC).

o Work-up: After completion, cool the reaction mixture to room temperature. Dilute with a
suitable organic solvent (e.g., diethyl ether) and wash sequentially with a saturated aqueous
solution of sodium bicarbonate to neutralize the acid catalyst, followed by brine.

 Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure. The crude product can be purified by fractional distillation to yield
pure 2-bromoethyl propanoate.

Propanoic Acid
2-Bromoethanol )‘ Reaction@@) w —> g 2-Bromoethyl propanoate
H2504 Catalyst
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A generalized workflow for the synthesis of 2-Bromoethyl propanoate.

Reactivity and Applications in Organic Synthesis

The reactivity of 2-bromoethyl propanoate is dominated by the presence of the primary alkyl
bromide, which is a good leaving group in nucleophilic substitution reactions. This makes it a
useful alkylating agent. The ester functionality can also undergo various transformations.

It is used as a reagent in esterification reactions for the synthesis of various organic
compounds.[2] Its unique structure allows for the formation of esters, which are important
intermediates in the production of a wide range of chemical products.[2] It is also utilized as a
research compound in the development of new chemical processes and reactions.[2]

Some downstream products that can be synthesized from 2-bromoethyl propanoate include:
e 2-(4-hydroxy-phenylsulfanyl)-propionic acid ethyl ester[2]
e 4,4'-oxy di(ethyl 2-phenoxypropionate)[2]

« trimethyl-(2-propionyloxy-ethyl)-ammonium; bromide[2]
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Reactivity of 2-Bromoethyl propanoate

2-Bromoethyl propanoate

+ Nucleophile + H20/H* or OH~

Reaction Types

Nucleophilic Substitution Glster Hydrolysis)

Potential Products

Alkylated Products Propanoic Acid & 2-Bromoethanol

Click to download full resolution via product page

Key reaction pathways of 2-Bromoethyl propanoate.

Applications in Drug Development and Medicinal
Chemistry

While specific examples of 2-bromoethyl propanoate in the synthesis of marketed drugs are
not prevalent in the searched literature, its role as an alkylating agent is of significant interest in
medicinal chemistry. Alkylating agents are a class of anticancer drugs that act by forming
covalent bonds with DNA, leading to cell death. The bromoethyl moiety of 2-bromoethyl
propanoate can serve as a warhead for targeted alkylation of biological nucleophiles.

Although direct evidence is limited for this specific molecule, related bromoethyl-containing
compounds are utilized in pharmaceutical synthesis. For instance, (2-bromoethyl)benzene is a
reactant in the synthesis of potent antimicrobial B-peptidomimetics.[3] This suggests the
potential of the bromoethyl group in generating biologically active molecules.
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Safety and Handling

Detailed toxicological data for 2-bromoethyl propanoate are not available. However, based on
the safety information for the isomeric compound, ethyl 2-bromopropionate, and general
knowledge of alkylating agents, it should be handled with care.

Table 4: General Safety and Hazard Information

Hazard Category Precautionary Measures

Flammable liquid and vapor. Keep away from

Flammability
heat, sparks, and open flames.[4][5]
o May cause severe skin burns and eye damage.
Corrosivity
[5]
Toxicity Potential for harm if swallowed or inhaled.[6]
Wear appropriate personal protective equipment
_ (PPE), including gloves, safety goggles, and a
Handling ) )
lab coat.[4][5] Handle in a well-ventilated area or
a fume hood.[4]
Store in a cool, dry, and well-ventilated place,
Storage away from incompatible materials such as

strong acids, bases, and oxidizing agents.[4]

Disclaimer: This safety information is based on related compounds and general chemical
principles. A specific Material Safety Data Sheet (MSDS) for 2-bromoethyl propanoate (CAS
4823-46-5) should be consulted for detailed handling and emergency procedures.

Conclusion

2-Bromoethyl propanoate is a versatile chemical intermediate with potential applications in
organic synthesis and drug discovery. Its bifunctional nature, combining an electrophilic alkyl
bromide with an ester, allows for a range of chemical transformations. While there is a need for
more comprehensive experimental data on its physicochemical properties and specific
applications in medicinal chemistry, this guide provides a foundational understanding for
researchers and scientists working with this compound. Further investigation into its biological
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activity and synthetic utility is warranted to fully explore its potential in the development of new
pharmaceuticals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b15270261?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15270261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

